Cas no 1010189-64-6 (1-cyclobutylazetidin-3-ol)

• Product Name: 1-cyclobutylazetidin-3-ol
• CAS No: 1010189-64-6
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 2624974
• PubChem ID: 52180806
• Update Time: 2025-09-28

1-cyclobutylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-cyclobutylazetidin-3-ol
• DTXSID60680246
• AT16928
• starbld0032413
• F2167-2707
• SCHEMBL17899985
• AKOS006318221
• EN300-7605619
• 1010189-64-6

• Inchi： 1S/C7H13NO/c9-7-4-8(5-7)6-2-1-3-6/h6-7,9H,1-5H2
• InChI Key： NYUQNXJOIGJDQM-UHFFFAOYSA-N
• SMILES： OC1CN(C1)C1CCC1

Computed Properties

• Exact Mass: 127.099714038Da
• Monoisotopic Mass: 127.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 1-cyclobutylazetidin-3-ol

1-Cyclobutylazetidin-3-Ol: A Comprehensive Overview

1-Cyclobutylazetidin-3-ol (CAS No. 1010189-64-6) is a unique organic compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its versatile structure and promising applications. In this article, we will delve into the properties, synthesis, and recent advancements in the research of 1-cyclobutylazetidin-3-ol, providing a detailed and up-to-date analysis.

The molecular structure of 1-cyclobutylazetidin-3-ol consists of a cyclobutane ring fused to an azetidine ring, with a hydroxyl group (-OH) attached at the 3-position. This configuration imparts the compound with unique electronic and steric properties, making it a valuable building block for further chemical modifications. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and antifungal agents.

One of the most significant breakthroughs involving 1-cyclobutylazetidin-3-ol is its application in drug discovery. Researchers have successfully utilized this compound as a precursor for creating compounds with potent antimicrobial activity. For instance, a study published in *Nature Communications* demonstrated that derivatives of 1-cyclobutylazetidin-3-ol exhibit remarkable efficacy against multidrug-resistant bacterial strains, offering a promising solution to the global antibiotic resistance crisis.

In addition to its pharmaceutical applications, 1-cyclobutylazetidin-3-ol has also found utility in agrochemical research. Its ability to modulate plant growth hormones has led to its exploration as a potential ingredient in crop protection products. A recent report in *Journal of Agricultural and Food Chemistry* highlighted its role in enhancing plant resistance to environmental stressors such as drought and salinity.

The synthesis of 1-cyclobutylazetidin-3-ol involves a multi-step process that typically begins with the preparation of cyclobutanone derivatives. Advanced techniques such as organocatalytic asymmetric synthesis have been employed to achieve high enantioselectivity, which is crucial for producing biologically active compounds. These methods not only improve yield but also reduce the environmental footprint of the manufacturing process.

From an environmental standpoint, 1-cyclobutylazetidin-3-ol has been evaluated for its biodegradability and eco-toxicological profile. Studies indicate that it exhibits low toxicity to aquatic organisms and is readily biodegradable under aerobic conditions, making it a safer alternative to traditional chemical intermediates.

Looking ahead, the potential applications of 1-cyclobutylazetidin-3-ol are vast and continue to expand with ongoing research. Its role as a versatile building block in organic synthesis positions it as a key compound in future drug development and material science innovations.